3,4-(methylenedioxy)benzyl isothiocyanate

Specification

• CAS No.: 4430-47-1
• Molecular Formula: C9H7NO2S
• Molecular Weight: 193.22 g/mol
• IUPAC Name: 5-(isothiocyanatomethyl)-1,3-benzodioxole
• Standard InChI: InChI=1S/C9H7NO2S/c13-5-10-4-7-1-2-8-9(3-7)12-6-11-8/h1-3H,4,6H2
• Standard InChI Key: PUJWRDBPAFJUJW-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)CN=C=S
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CN=C=S

Introduction

Chemical Identity and Structure

3,4-(Methylenedioxy)benzyl isothiocyanate is a well-defined organic compound with specific structural characteristics. The table below summarizes its key identifying information:

Parameter	Information
CAS Number	4430-47-1
Molecular Formula	C9H7NO2S
Molecular Weight	193.22 g/mol
IUPAC Name	5-(isothiocyanatomethyl)-1,3-benzodioxole
Standard InChI	InChI=1S/C9H7NO2S/c13-5-10-4-7-1-2-8-9(3-7)12-6-11-8/h1-3H,4,6H2
Standard InChIKey	PUJWRDBPAFJUJW-UHFFFAOYSA-N
SMILES Notation	C1OC2=C(O1)C=C(C=C2)CN=C=S

The compound features a benzodioxole core (a benzene ring with a methylenedioxy bridge at the 3,4-positions) with an isothiocyanate group (-N=C=S) attached via a methylene (-CH2-) linker. This structural arrangement contributes to its chemical reactivity and applications.

Alternative Names and Synonyms

The compound is known by several synonyms in scientific literature and commercial catalogs:

• 5-Isothiocyanatomethyl-1,3-benzodioxole

• 1,3-Benzodioxol-5-ylmethyl isothiocyanate

• 5-Isothiocyanatomethyl-benzodioxole

• 1,3-Benzodioxole, 5-(isothiocyanatomethyl)-

• (1,3-Benzodioxol-5-yl)methyl isocyanate

Physical Properties

Understanding the physical properties of 3,4-(methylenedioxy)benzyl isothiocyanate is crucial for its handling, storage, and application in various chemical processes. The compound exhibits distinctive physical characteristics as detailed below:

Property	Value
Physical State	Liquid
Boiling Point	139-140°C (at 1 mmHg)
Density	1.32 g/cm³
Refractive Index	1.6150
Flash Point	139-140°C (at 1 mmHg)
Specific Gravity	1.32
Odor	Pungent
Water Solubility	Hydrolyses in water
Sensitivity	Moisture sensitive

The compound has limited stability in aqueous environments due to its tendency to hydrolyze when exposed to water. Its moisture sensitivity necessitates careful handling and storage conditions.

Aspect	Classification
UN Number	UN2922
Hazard Class	6.1
Packing Group	II
Dangerous Goods Mark	Xn (Harmful)
Pictograms	GHS06; GHS05; GHS07
Signal Word	Danger

Health Hazards

• Toxic if inhaled (H331)

• Causes severe skin burns and eye damage (H314)

• Harmful if swallowed or in contact with skin (H302 + H312)

• Irritating to eyes, respiratory system, and skin (R36/37/38)

Chemical Reactivity and Applications

The chemical behavior of 3,4-(methylenedioxy)benzyl isothiocyanate is largely defined by its isothiocyanate functional group, which exhibits characteristic reactivity patterns:

Key Reactions

• Participates in nucleophilic addition reactions

• Reacts with amines to form thiourea derivatives

• Undergoes hydrolysis in aqueous environments

Applications

3,4-(Methylenedioxy)benzyl isothiocyanate serves primarily as an intermediate in chemical synthesis, finding application in:

• Synthesis of complex organic molecules

• Production of pharmaceuticals

• Development of novel materials

• Creation of thiourea derivatives with potential biological activities

The nucleophilic addition reactions that 3,4-(methylenedioxy)benzyl isothiocyanate readily undergoes are crucial for forming new chemical bonds and creating more complex molecular structures. This reactivity makes it a valuable building block in organic synthesis pathways.

Comparison with Related Isothiocyanates

Understanding 3,4-(methylenedioxy)benzyl isothiocyanate in the context of related compounds provides valuable insights into its potential applications:

Aspect	Details
Available Purities	Typically 94% to 98%
Common Package Sizes	100mg, 250mg, 1g, 5g
Price Range	Approximately $94-$242 for 1g (varies by supplier and purity)
Storage Form	Under inert gas, sealed containers

The compound is primarily available for research and development purposes, with prominent suppliers including Thermo Scientific (previously Alfa Aesar), Aladdin Scientific, and other specialty chemical providers.

Quality Considerations

When selecting 3,4-(methylenedioxy)benzyl isothiocyanate for research or industrial applications, several quality factors should be considered:

• Purity level (typically ≥94% for most applications)

• Storage conditions prior to purchase

• Packaging integrity to prevent moisture exposure

• Certificate of analysis availability

• Shelf-life remaining